Cas no 1682647-29-5 ((2R,4s,5R)-7-aminospiro[3.3]heptane-2-carboxylic acid;hydrochloride)

• Product Name: (2R,4s,5R)-7-aminospiro[3.3]heptane-2-carboxylic acid;hydrochloride
• CAS No: 1682647-29-5
• MF: C₈H₁₄ClNO₂
• MW: 191.66
• CID: 5302163
• Update Time: 2026-03-10

(2R,4s,5R)-7-aminospiro[3.3]heptane-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4s,5R)-5-aminospiro[3.3]heptane-2-carboxylic acid hydrochloride
• (2R,4s,5R)-7-aminospiro[3.3]heptane-2-carboxylic acid;hydrochloride

• Inchi： 1S/C8H13NO2.ClH/c9-6-1-2-8(6)3-5(4-8)7(10)11;/h5-6H,1-4,9H2,(H,10,11);1H/t5?,6-,8?;/m1./s1
• InChI Key： ICOMIOZHJJEDDB-YSHHRCQYSA-N
• SMILES： C1C2(CC[C@H]2N)CC1C(O)=O.[H]Cl

Additional information on (2R,4s,5R)-7-aminospiro[3.3]heptane-2-carboxylic acid;hydrochloride

Introduction to (2R,4s,5R)-7-aminospiro[3.3]heptane-2-carboxylic acid;hydrochloride (CAS No. 1682647-29-5)

(2R,4s,5R)-7-aminospiro[3.3]heptane-2-carboxylic acid;hydrochloride is a meticulously synthesized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1682647-29-5, belongs to a class of spirocyclic amino acids, which are known for their unique structural and functional properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the development of novel therapeutic agents.

The stereochemistry of (2R,4s,5R)-7-aminospiro[3.3]heptane-2-carboxylic acid;hydrochloride is crucial for its biological activity. The specific arrangement of the chiral centers at positions 2, 4, and 5 contributes to its interaction with biological targets in a highly selective manner. This precise stereochemical configuration has been a focal point in recent research aimed at optimizing drug-like properties such as binding affinity, metabolic stability, and pharmacokinetic profiles.

In recent years, there has been a surge in the exploration of spirocyclic compounds due to their potential in modulating various biological pathways.Spirocyclic structures are particularly interesting because they can exhibit conformational rigidity, which can enhance binding interactions with biological macromolecules. The compound (2R,4s,5R)-7-aminospiro[3.3]heptane-2-carboxylic acid;hydrochloride exemplifies this trend, with its spiro[3.3]heptane core providing a scaffold for further derivatization and functionalization.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The presence of both an amine and a carboxylic acid group allows for diverse chemical modifications, enabling the synthesis of libraries of analogs for high-throughput screening. This approach has been instrumental in identifying novel leads with improved pharmacological properties.

The hydrochloride salt form of (2R,4s,5R)-7-aminospiro[3.3]heptane-2-carboxylic acid;hydrochloride offers several advantages over the free base form. Enhanced solubility in aqueous media facilitates its use in solution-based assays and formulations. Additionally, the salt form tends to be more stable under various storage conditions, which is critical for maintaining the integrity of pharmaceutical intermediates during long-term storage or transport.

Recent studies have highlighted the potential of spirocyclic amino acids in addressing neurological disorders. The unique structural features of (2R,4s,5R)-7-aminospiro[3.3]heptane-2-carboxylic acid;hydrochloride make it a promising candidate for further investigation in this area. Its ability to interact with specific neurotransmitter receptors or enzymes could lead to the development of novel therapeutics for conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis of complex chiral molecules like (2R,4s,5R)-7-aminospiro[3.3]heptane-2-carboxylic acid;hydrochloride represents a significant challenge in organic chemistry. However, advances in catalytic methods and asymmetric synthesis have made it increasingly feasible to produce such compounds on a scalable basis. These advancements have not only improved yield and purity but also reduced the environmental impact of synthetic processes.

The pharmacological profile of (2R,4s,5R)-7-aminospiro[3.3]heptane-2-carboxylic acid;hydrochloride is still being elucidated through ongoing research efforts. Initial studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health and disease. Further characterization through computational modeling and experimental validation is necessary to fully understand its potential therapeutic applications.

In conclusion,(2R,4s,5R)-7-aminospiro[3.3]heptane-2-carboxylic acid;hydrochloride (CAS No.1682647-29-5) is a structurally intriguing compound with significant potential in pharmaceutical research and development.Several key factors contribute to its importance:

• Stereochemical precision: The defined stereochemistry at key positions enhances binding specificity.
• Solubility enhancement: The hydrochloride form improves solubility and stability.
• Diversification potential: Its functional groups allow for extensive chemical modifications.
• Biological relevance: Potential applications in neurological disorder treatment.
• Synthetic feasibility: Advances in synthesis methods make production more efficient.